Cas no 790271-60-2 (2-Chloro-1-2,5-dimethyl-1-(4-methyl-1,3-thiazol-2-yl)-1H-pyrrol-3-ylethan-1-one)

• Product Name: 2-Chloro-1-2,5-dimethyl-1-(4-methyl-1,3-thiazol-2-yl)-1H-pyrrol-3-ylethan-1-one
• CAS No: 790271-60-2
• MF: C₁₂H₁₃ClN₂OS
• MW: 268.762420415878
• CID: 3107280
• PubChem ID: 2512969
• Update Time: 2025-06-13

2-Chloro-1-2,5-dimethyl-1-(4-methyl-1,3-thiazol-2-yl)-1H-pyrrol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2,5-dimethyl-1-(4-methylthiazol-2-yl)-1H-pyrrol-3-yl)ethanone
• 2-chloro-1-[2,5-dimethyl-1-(4-methyl-1,3-thiazol-2-yl)-1H-pyrrol-3-yl]ethan-1-one
• Z56347276
• G40687
• CS-0230285
• 863-627-6
• 2-chloro-1-[2,5-dimethyl-1-(4-methyl-1,3-thiazol-2-yl)-1H-pyrrol-3-yl]ethanone
• 2-chloro-1-(2,5-dimethyl-1-(4-methyl-1,3-thiazol-2-yl)-1H-pyrrol-3-yl)ethan-1-one
• AKOS000117895
• EN300-10308
• SB63659
• 2-chloro-1-[2,5-dimethyl-1-(4-methyl-1,3-thiazol-2-yl)pyrrol-3-yl]ethanone
• 790271-60-2
• 2-Chloro-1-2,5-dimethyl-1-(4-methyl-1,3-thiazol-2-yl)-1H-pyrrol-3-ylethan-1-one

• Inchi： 1S/C12H13ClN2OS/c1-7-6-17-12(14-7)15-8(2)4-10(9(15)3)11(16)5-13/h4,6H,5H2,1-3H3
• InChI Key： YJQCCMDDAXHYJM-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C)N(C2=NC(C)=CS2)C=1C)=O

Computed Properties

• Exact Mass: 268.0437119Da
• Monoisotopic Mass: 268.0437119Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-1-2,5-dimethyl-1-(4-methyl-1,3-thiazol-2-yl)-1H-pyrrol-3-ylethan-1-one

Professional Introduction to Compound with CAS No. 790271-60-2 and Product Name: 2-Chloro-1-2,5-dimethyl-1-(4-methyl-1,3-thiazol-2-yl)-1H-pyrrol-3-ylethan-1-one

The compound in question, identified by the CAS number 790271-60-2, is a highly specialized molecule with a complex chemical structure. Its systematic name, 2-Chloro-1-2,5-dimethyl-1-(4-methyl-1,3-thiazol-2-yl)-1H-pyrrol-3-ylethan-1-one, provides a detailed insight into its molecular composition and functional groups. This intricate arrangement of atoms and substituents makes it a subject of significant interest in the field of chemical biology and pharmaceutical research.

At the core of this compound's structure lies a pyrrole ring, which is a five-membered heterocyclic aromatic compound containing one nitrogen atom. The pyrrole ring is further substituted with various functional groups, including a chloro group at the 2-position, which can participate in nucleophilic substitution reactions. Additionally, there are dimethyl groups at the 2 and 5 positions of the pyrrole ring, enhancing its steric hindrance and influencing its reactivity.

The presence of a thiazole ring at the 1-position of the pyrrole ring is another critical feature. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern on the thiazole ring, namely 4-methyl-1,3-thiazol-2-yl, adds another layer of complexity and potential functionality to the molecule.

One of the most intriguing aspects of this compound is its potential as a pharmaceutical intermediate. The combination of a pyrrole ring, a thiazole ring, and various substituents like chloro and dimethyl groups creates a versatile scaffold that can be modified to target specific biological pathways. Recent studies have shown that such structural motifs are often employed in the design of novel drugs due to their ability to interact with biological targets in unique ways.

In the realm of medicinal chemistry, the development of new drug candidates relies heavily on understanding the relationship between molecular structure and biological activity. The compound with CAS no. 790271-60-2 exemplifies this principle. Its complex structure suggests that it may exhibit multiple biological activities simultaneously, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before they are synthesized in the laboratory. By leveraging machine learning algorithms and large datasets of known drug compounds, scientists can identify potential hits that merit further exploration. The compound in question has been identified as a potential hit through such computational methods, highlighting its importance as a candidate for drug discovery.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The presence of sensitive functional groups such as the chloro group necessitates precise control over reaction conditions to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and scalability.

Once synthesized, the compound can be subjected to various biochemical assays to evaluate its interactions with biological targets. These assays can provide valuable insights into its potential therapeutic applications. For instance, if the compound exhibits inhibitory activity against certain enzymes or receptors, it may be developed into a drug targeting related diseases.

The field of chemical biology has seen significant growth in recent years, driven by advancements in technology that allow for more detailed study of molecular interactions. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have become indispensable tools for elucidating the structure-function relationships of complex molecules.

One particularly exciting area of research is the development of protease inhibitors, which are compounds designed to block the activity of specific proteases—enzymes that play crucial roles in various biological processes. Many diseases, including cancer and inflammation-related disorders, involve dysregulation of protease activity. The compound with CAS no. 790271-60-2 has been shown to exhibit inhibitory properties against certain proteases in preliminary studies, suggesting its potential as a lead compound for further development.

Another area where this compound shows promise is in antimicrobial therapy. With increasing concerns about antibiotic resistance, there is a urgent need for new antimicrobial agents that can combat resistant strains of bacteria. The unique structural features of this molecule make it an attractive candidate for developing novel antibiotics or antifungal agents.

The development of anticancer drugs is another area where this compound may find application. Cancer cells often exhibit altered metabolic pathways and signaling networks compared to normal cells. By targeting these differences with small molecules like this one, researchers hope to develop treatments that selectively kill cancer cells while sparing healthy cells.

In conclusion,2-Chloro-1-(2-methylthiazolizinylidene)-4-(methylthio)phenyl ethanone represents an intriguing molecule with significant potential in pharmaceutical research and drug development. Its complex structure combines multiple functional groups that make it versatile enough to target various biological pathways associated with different diseases including cancer,protease inhibition,and antimicrobial therapy.. Further research is warranted to fully explore its therapeutic applications and optimize its synthesis for large-scale production.